Potassium benzofuran-2-yltrifluoroborate
Overview
Description
Potassium benzofuran-2-yltrifluoroborate is a leading-edge biomedical chemical . This compound is a widely used reagent in the field of chemical synthesis, perfectly facilitating breakthroughs in medicinal chemistry research . Its molecular formula is C8H5BF3KO and its molecular weight is 224.03 g/mol .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, related compounds such as potassium organotrifluoroborates can be prepared through nucleophilic substitution of potassium bromo- and iodomethyltrifluoroborates .Molecular Structure Analysis
The SMILES string for this compound is[K+].FB-(F)c1cc2ccccc2o1 . The InChI is 1S/C8H5BF3O.K/c10-9(11,12)8-5-6-3-1-2-4-7(6)13-8;/h1-5H;/q-1;+1 . Physical And Chemical Properties Analysis
This compound is a solid with a melting point between 310-353 °C .Scientific Research Applications
Fluorescence Imaging in Plant Studies
Mühling and Sattelmacher (1997) utilized the potassium benzofuran-2-yltrifluoroborate compound, specifically the tetraammonium salt of the K+ binding fluorescent dye benzofuran isophthalate (PBFI), to study the influence of potassium nutrition on apoplastic K+ in Vicia faba leaves. This was achieved through ratio imaging, demonstrating the compound's utility in detailed plant physiological studies (Mühling & Sattelmacher, 1997).
Synthesis of Benzofuran Derivatives
Osyanin et al. (2014) described the use of potassium trinitromethanide, a 1,1-ambiphilic synthon equivalent, for constructing a benzofuran moiety. This method shows the versatility of potassium-based compounds in synthesizing benzofuran derivatives with tolerance to various functional groups, extending the scope of benzofuran chemistry (Osyanin, Osipov, Demidov, & Klimochkin, 2014).
Cross-Coupling Reactions
Molander and Wisniewski (2012) explored the synthesis of potassium 1-(alkoxy/acyloxy)alkyltrifluoroborates, highlighting their application in palladium-catalyzed Suzuki-Miyaura reactions. This research illustrates the role of this compound derivatives in facilitating cross-coupling reactions, which are fundamental in organic synthesis (Molander & Wisniewski, 2012).
Intracellular Potassium Concentration Measurement
Lindberg (1995) used a derivative of this compound, the tetra[acetoxymethyl] ester of benzofuran isophthalate (PBFI-AM), for determining intracellular potassium concentrations in barley protoplasts. This application underscores the compound's utility in cellular biology, particularly in studying ion dynamics within cells (Lindberg, 1995).
properties
IUPAC Name |
potassium;1-benzofuran-2-yl(trifluoro)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BF3O.K/c10-9(11,12)8-5-6-3-1-2-4-7(6)13-8;/h1-5H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZFYHWZTXEABO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC2=CC=CC=C2O1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BF3KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50635482 |
Source
|
| Record name | Potassium (1-benzofuran-2-yl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50635482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
929626-27-7 |
Source
|
| Record name | Potassium (1-benzofuran-2-yl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50635482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | POTASSIUM BENZOFURAN-2-TRIFLUOROBORATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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